Cas no 1707585-90-7 (6-Chloro-9-cyclobutyl-7H-purin-8(9H)-one)

6-Chloro-9-cyclobutyl-7H-purin-8(9H)-one is a purine-based heterocyclic compound featuring a chloro substituent at the 6-position and a cyclobutyl group at the 9-position. This scaffold is of interest in medicinal chemistry due to its potential as a precursor for nucleoside analogs and kinase inhibitors. The cyclobutyl moiety enhances steric and electronic properties, influencing binding affinity and selectivity in biological targets. The chloro group offers a reactive site for further functionalization, enabling diverse derivatization pathways. Its rigid structure may contribute to improved metabolic stability and bioavailability. This compound is primarily utilized in research settings for the development of therapeutic agents targeting enzymatic pathways.
6-Chloro-9-cyclobutyl-7H-purin-8(9H)-one structure
1707585-90-7 structure
Product Name:6-Chloro-9-cyclobutyl-7H-purin-8(9H)-one
CAS No:1707585-90-7
MF:C9H9ClN4O
MW:224.646960020065
CID:5696740
PubChem ID:97618500
Update Time:2026-03-11

6-Chloro-9-cyclobutyl-7H-purin-8(9H)-one Chemical and Physical Properties

Names and Identifiers

    • 6-Chloro-9-cyclobutyl-7H-purin-8(9H)-one
    • SCHEMBL21823174
    • 6-Chloro-9-cyclobutyl-7,9-dihydro-purin-8-one
    • 6-chloro-9-cyclobutyl-8,9-dihydro-7H-purin-8-one
    • A907494
    • 1707585-90-7
    • 8H-Purin-8-one, 6-chloro-9-cyclobutyl-7,9-dihydro-
    • Inchi: 1S/C9H9ClN4O/c10-7-6-8(12-4-11-7)14(9(15)13-6)5-2-1-3-5/h4-5H,1-3H2,(H,13,15)
    • InChI Key: NXAPQNUREWRCRR-UHFFFAOYSA-N
    • SMILES: ClC1C2=C(N=CN=1)N(C(N2)=O)C1CCC1

Computed Properties

  • Exact Mass: 224.0464886g/mol
  • Monoisotopic Mass: 224.0464886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 58.1Ų

Experimental Properties

  • Density: 1.547±0.06 g/cm3(Predicted)
  • pka: 10.07±0.20(Predicted)

6-Chloro-9-cyclobutyl-7H-purin-8(9H)-one Pricemore >>

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